Cas no 2229616-01-5 (3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxyazetidine)

• Product Name: 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxyazetidine
• CAS No: 2229616-01-5
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6423518
• PubChem ID: 165672102
• Update Time: 2025-05-20

3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxyazetidine
• 3-[(2,2-dimethyl-1,3-dioxolan-4-yl)oxy]azetidine
• 2229616-01-5
• EN300-1988081

• Inchi： 1S/C8H15NO3/c1-8(2)10-5-7(12-8)11-6-3-9-4-6/h6-7,9H,3-5H2,1-2H3
• InChI Key： MISPFUZLTPVBRG-UHFFFAOYSA-N
• SMILES： O(C1COC(C)(C)O1)C1CNC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxyazetidine

Comprehensive Overview of 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxyazetidine (CAS No. 2229616-01-5)

The compound 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxyazetidine (CAS No. 2229616-01-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine ring and the dioxolane moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its scaffold can be modified to target specific biological pathways.

One of the key reasons for the growing interest in 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxyazetidine is its role in the development of novel small-molecule therapeutics. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which can enhance binding affinity to biological targets. This property is highly valued in the design of kinase inhibitors and GPCR modulators, two hot topics in current medicinal chemistry. Additionally, the dioxolane group contributes to improved solubility and metabolic stability, addressing common challenges in drug development.

In the context of green chemistry and sustainable synthesis, 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxyazetidine has also been explored as a building block for environmentally friendly processes. Its derivatives are being investigated for use in biodegradable materials and renewable energy applications, aligning with global trends toward sustainability. This dual utility in both life sciences and material science underscores its interdisciplinary importance.

From a synthetic perspective, the compound’s CAS No. 2229616-01-5 is frequently searched in databases by chemists looking for reliable synthetic protocols or supplier information. Its structural complexity necessitates optimized reaction conditions, and recent advancements in catalysis and flow chemistry have improved its accessibility. Questions like “How to synthesize 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxyazetidine?” or “What are the spectroscopic properties of CAS 2229616-01-5?” are common among researchers, reflecting its practical relevance.

Another area of interest is the compound’s potential in precision agriculture. Derivatives of 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxyazetidine have shown promise as plant growth regulators or pesticide adjuvants, contributing to higher crop yields with reduced environmental impact. This aligns with the increasing demand for sustainable agrochemicals, a topic frequently discussed in academic and industrial forums.

In summary, 3-(2,2-dimethyl-1,3-dioxolan-4-yl)oxyazetidine (CAS No. 2229616-01-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agriculture. Its unique structure and functional groups make it a valuable tool for researchers tackling some of today’s most pressing scientific challenges, from drug discovery to sustainability. As interest in these fields continues to grow, so too will the demand for high-quality information and innovative uses of this remarkable molecule.